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Compound of Interest

Compound Name: 2,7-Dibromo-9-fluorenone

Cat. No.: B076252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

2,7-Dibromo-9-fluorenone, ensuring the well-being of laboratory personnel and adherence to

safety protocols. The following procedural guidance is designed to answer specific operational

questions and establish a robust framework for safe laboratory practices.

Hazard Identification and Personal Protective Equipment
(PPE)
2,7-Dibromo-9-fluorenone is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] Adherence to

stringent safety measures is paramount to mitigate these risks.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles with

side shields (conforming to EN

166 or NIOSH standards). A

face shield should be worn in

situations with a higher risk of

splashing or dust generation.

Protects against eye irritation

from airborne particles and

direct contact.[1][2]

Hand Protection

Chemically resistant gloves.

Given the halogenated

aromatic nature of the

compound, Butyl rubber or

Viton™ gloves are

recommended for extended

contact. For incidental contact,

nitrile gloves may be used, but

should be replaced

immediately upon

contamination.

Prevents skin irritation and

potential absorption.[1][2] The

choice of glove material is

crucial for protection against

halogenated hydrocarbons.

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher is

recommended when handling

the powder outside of a

certified chemical fume hood

or for larger quantities where

dust generation is likely. For

situations with the potential for

higher concentrations of

airborne particles, a full-face

respirator with appropriate

cartridges should be

considered.

Minimizes the risk of

respiratory tract irritation from

inhaling the powdered

chemical.[2][4]

Protective Clothing A standard laboratory coat,

long pants, and closed-toe

shoes are mandatory. For

tasks with a higher risk of

Provides a barrier against

accidental skin contact with the

chemical.
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contamination, a chemically

resistant apron or coveralls

should be worn.

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for minimizing exposure and

environmental impact.

Operational Plan: Step-by-Step Guidance for Handling
Preparation and Engineering Controls:

All handling of 2,7-Dibromo-9-fluorenone powder should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood to minimize inhalation

exposure.

Ensure that an eyewash station and a safety shower are readily accessible and in good

working order.

Cover the work surface with absorbent, disposable bench paper to contain any potential

spills.

Weighing and Transferring the Chemical:

Don all required personal protective equipment before handling the chemical.

Use a dedicated, clean spatula or scoop for transferring the powder.

To weigh the desired amount, place a weighing boat on an analytical balance and tare the

balance.

Carefully transfer the 2,7-Dibromo-9-fluorenone from its container to the weighing boat.

Avoid creating dust by handling the material gently.

If transferring to a round-bottom flask or other vessel with a narrow opening, use a powder

funnel to prevent spillage.[4]
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Close the primary container immediately after use to prevent contamination and exposure.

During the Experiment:

Keep all containers with 2,7-Dibromo-9-fluorenone clearly labeled.

Avoid contact with skin, eyes, and clothing.

If any part of your PPE becomes contaminated, remove and replace it immediately.

Post-Handling and Decontamination:

Thoroughly clean the work area and any equipment used.

Wipe down surfaces with an appropriate solvent (e.g., isopropanol or ethanol) followed by

soap and water.

Dispose of all contaminated materials, including bench paper and disposable PPE, as

hazardous waste.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
As a halogenated organic compound, 2,7-Dibromo-9-fluorenone and its contaminated

materials require specific disposal procedures.

Waste Segregation:

Collect all solid waste contaminated with 2,7-Dibromo-9-fluorenone (e.g., used weighing

boats, contaminated gloves, and bench paper) in a dedicated, clearly labeled hazardous

waste container.

Liquid waste containing this compound should be collected in a separate, sealed, and

properly labeled container for halogenated organic waste.

Do not mix halogenated waste with non-halogenated waste streams to ensure proper

disposal.
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Container Labeling:

All waste containers must be labeled with "Hazardous Waste" and the full chemical name:

"2,7-Dibromo-9-fluorenone".

Keep a log of the contents of the waste container.

Disposal Procedure:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office.

Halogenated organic compounds are typically disposed of via incineration at a licensed

facility.

Never dispose of 2,7-Dibromo-9-fluorenone down the drain or in regular trash.

Quantitative Data Summary
Due to the specialized nature of 2,7-Dibromo-9-fluorenone, specific quantitative safety data is

limited. The following table summarizes the available information.
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Parameter Value/Recommendation Source/Comment

Occupational Exposure Limit

(OEL)
Not Established

No specific Permissible

Exposure Limit (PEL) or

Recommended Exposure Limit

(REL) has been established. In

the absence of an OEL, it is

prudent to handle this

compound with a high degree

of caution, utilizing engineering

controls and PPE to minimize

any potential exposure. The

principles of Occupational

Exposure Banding can be

applied to establish internal

control targets.[1][2][3][4][5][6]

Glove Compatibility (General)

Recommended: Butyl rubber,

Viton™ Fair/Poor for

Halogenated Hydrocarbons:

Neoprene, Nitrile, Natural

Rubber

This information is based on

general compatibility charts for

halogenated aromatic

compounds. Specific

breakthrough time data for 2,7-

Dibromo-9-fluorenone is not

readily available. It is crucial to

inspect gloves for any signs of

degradation and to replace

them immediately after known

contact.

Experimental Protocol: Weighing and Preparing a
Solution of 2,7-Dibromo-9-fluorenone
This protocol outlines a standard procedure for accurately weighing a solid chemical and

preparing a solution.

Objective: To safely and accurately weigh 100 mg of 2,7-Dibromo-9-fluorenone and prepare a

10 mg/mL solution in Dichloromethane (DCM).
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Materials:

2,7-Dibromo-9-fluorenone

Dichloromethane (DCM), HPLC grade

Analytical balance

Weighing boat

Spatula

10 mL volumetric flask

Pasteur pipette

Appropriate PPE (safety goggles, lab coat, chemically resistant gloves)

Procedure:

Preparation:

Set up your workspace in a chemical fume hood.

Ensure the analytical balance is level and calibrated.

Place a clean weighing boat on the balance pan and press the "tare" or "zero" button.

Weighing:

Carefully open the container of 2,7-Dibromo-9-fluorenone.

Using a clean spatula, slowly add the solid to the weighing boat until the balance reads

approximately 0.100 g.

Record the exact mass of the 2,7-Dibromo-9-fluorenone.

Securely close the stock container of the chemical.
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Transfer:

Carefully transfer the weighed solid from the weighing boat into the 10 mL volumetric flask

using a powder funnel.

Rinse the weighing boat with a small amount of DCM and transfer the rinsing into the

volumetric flask to ensure a complete transfer of the solid.

Dissolution and Dilution:

Add approximately 5 mL of DCM to the volumetric flask.

Gently swirl the flask to dissolve the solid completely. Sonication may be used if

necessary.

Once the solid is fully dissolved, carefully add DCM to the 10 mL mark on the neck of the

flask. Use a Pasteur pipette for the final addition to ensure accuracy.

Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

Labeling and Storage:

Label the volumetric flask with the chemical name, concentration, solvent, and date of

preparation.

Store the solution in a cool, dry, and dark place, away from incompatible materials.

Visual Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for the safe handling of 2,7-
Dibromo-9-fluorenone.
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Safe Handling Workflow for 2,7-Dibromo-9-fluorenone

Preparation

Handling

Cleanup & Disposal

Gather Materials & PPE

Set up in Fume Hood

Weigh Solid

Don PPE

Transfer to Vessel

Perform Experiment

Decontaminate Workspace

Segregate Halogenated Waste

Dispose via EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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